Cas no 184090-09-3 (Methanone, bis(3,5-dimethoxyphenyl)-)
184090-09-3 structure
Product Name:Methanone, bis(3,5-dimethoxyphenyl)-
CAS No:184090-09-3
MF:C17H18O5
MW:302.321825504303
CID:1382172
PubChem ID:21609692
Update Time:2025-04-20
Methanone, bis(3,5-dimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, bis(3,5-dimethoxyphenyl)-
- bis(3,5-dimethoxyphenyl)methanone
- ICBRWQKLAOCTLD-UHFFFAOYSA-N
- Bis-(3,5-dimethoxyphenyl)methanone
- SCHEMBL1817008
- DTXSID40616321
- 184090-09-3
-
- Inchi: 1S/C17H18O5/c1-19-13-5-11(6-14(9-13)20-2)17(18)12-7-15(21-3)10-16(8-12)22-4/h5-10H,1-4H3
- InChI Key: ICBRWQKLAOCTLD-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=C(C=1)C(C1C=C(C=C(C=1)OC)OC)=O)OC
Computed Properties
- Exact Mass: 302.11544
- Monoisotopic Mass: 302.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 53.99
Methanone, bis(3,5-dimethoxyphenyl)- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
184090-09-3 (Methanone, bis(3,5-dimethoxyphenyl)-) Related Products
- 90-96-0(4,4'-Dimethoxybenzophenone)
- 586-37-8(1-(3-methoxyphenyl)ethan-1-one)
- 611-94-9(4-Methoxybenzophenone)
- 39151-19-4(3′,5′-Dimethoxyacetophenone)
- 14984-21-5(4,4'-Diphenoxybenzophenone)
- 23886-71-7((4-Methoxyphenyl)(4-methylphenyl)methanone)
- 6317-73-3(4-Phenoxybenzophenone)
- 100-06-1(1-(4-methoxyphenyl)ethan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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